Potassium 4-chlorobenzoate

• Molecular Formula: C7H4ClKO2
• Molecular Weight: 194.65 g/mol
• IUPAC Name: potassium;4-chlorobenzoate
• InChI: InChI=1S/C7H5ClO2.K/c8-6-3-1-5(2-4-6)7(9)10;/h1-4H,(H,9,10);/q;+1/p-1
• InChI Key: BLVWQJBQOLAQEZ-UHFFFAOYSA-M
• Canonical SMILES: C1=CC(=CC=C1C(=O)[O-])Cl.[K+]

Description

Potassium 4-chlorobenzoate is a useful research compound. Its molecular formula is C7H4ClKO2 and its molecular weight is 194.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The procedure of Example 1 was followed using methyl 4-chlorobenzoate (13.65 g, 80 mmol), potassium trimethylsilanolate (10.26 g, 80 mmol), dry ether (500 mL) and a 4 h reaction time. Potassium 4-chlorobenzoate (13.1 g, 84% yield) was isolated as a white solid: 1H NMR (D2O, DSS, 80 MHz) δ 7.68 ppm (ABq, Δν1-3 =29 Hz, J=8.5 Hz, Ar--H's, 4H). Anal. Calcd. for C7H4ClKO2 : C, 43.19; H, 2.07. Found: C, 43.27; H, 2.33.